Carbonyl compounds are a class of organic compounds characterized by the presence of a carbonyl group, which consists of a carbon atom double-bonded to an oxygen atom. These compounds can be categorized into several types including aldehydes, ketones, carboxylic acids, esters, and amides. Aldehydes feature a carbonyl group adjacent to a hydrogen atom and another alkyl or aryl group (e.g., CH3CHO), while ketones have two alkyl or aryl groups attached to the carbonyl carbon (e.g., CH3COCH3). Carboxylic acids contain a carboxyl functional group (-COOH) and are commonly used in industrial applications such as the production of detergents, paints, and pharmaceuticals. Esters, formed by reacting carboxylic acids with alcohols, have a broad range of uses from flavorings to plasticizers. Amides, derived from carboxylic acids through reaction with amines, are essential in biological systems as components of proteins and play crucial roles in various industries including pharmaceuticals and polymers. The unique chemical properties of carbonyl compounds make them indispensable in both academic research and industrial applications across multiple sectors such as medicine, agriculture, and manufacturing.